Cas no 1261477-86-4 ((2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid)

(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid is a biphenyl derivative featuring a chloro-substituted aromatic ring and a trifluoromethyl group at the 3'-position. The hydroxyl and acetic acid functional groups enhance its reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the chloro substitution offers further synthetic flexibility. This compound is particularly valuable in the development of bioactive molecules, including potential agrochemicals and pharmaceuticals, due to its structural motifs that influence binding affinity and selectivity. Its well-defined chemical properties facilitate precise modifications for targeted research applications.

(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid structure

1261477-86-4 structure

Product Name:(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid

CAS No:1261477-86-4

MF:C₁₅H₁₀ClF₃O₃

MW:330.686314105988

CID:4995050

Update Time:2025-05-20

(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

- (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid
- Inchi： 1S/C15H10ClF3O3/c16-12-7-9(13(20)14(21)22)4-5-11(12)8-2-1-3-10(6-8)15(17,18)19/h1-7,13,20H,(H,21,22)
- InChI Key： DBKLFWIJXNFJRD-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1C=CC=C(C(F)(F)F)C=1)C(C(=O)O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 402
XLogP3: 4
Topological Polar Surface Area: 57.5

(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011006330-250mg	(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid	1261477-86-4	97%	250mg	$475.20	2023-09-03
Alichem	A011006330-500mg	(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid	1261477-86-4	97%	500mg	$782.40	2023-09-03
Alichem	A011006330-1g	(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid	1261477-86-4	97%	1g	$1534.70	2023-09-03

(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid Related Literature

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Additional information on (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid

Comprehensive Guide to (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid (CAS No. 1261477-86-4)

(2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid (CAS No. 1261477-86-4) is a specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of chloro and trifluoromethyl substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals often seek this compound for its potential in developing novel therapeutic agents and crop protection solutions.

The molecular structure of (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid includes a hydroxy-acetic acid moiety, which contributes to its solubility and interaction with biological targets. This characteristic makes it a valuable intermediate in the synthesis of biologically active molecules. Recent studies highlight its role in the development of anti-inflammatory and antimicrobial compounds, aligning with the growing demand for innovative treatments in healthcare.

In the agrochemical sector, (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid is explored for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the efficacy of agrochemicals, making this compound a focus of research in sustainable farming practices. With increasing global emphasis on food security and environmental safety, such compounds are gaining traction in the market.

The synthesis of (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid involves multi-step organic reactions, including Suzuki coupling and hydroxylation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Analytical techniques such as HPLC and NMR are employed to verify its structural integrity and purity.

Market trends indicate a rising demand for fluorinated biphenyl derivatives, driven by their versatility in drug discovery and material science. (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid is no exception, with suppliers reporting increased inquiries from pharmaceutical and agrochemical companies. This compound's patent status and regulatory compliance are also critical factors influencing its commercial viability.

For researchers, understanding the physicochemical properties of (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid is essential. Its melting point, solubility, and stability under various conditions are well-documented, facilitating its use in diverse experimental setups. Additionally, its compatibility with common organic solvents makes it a practical choice for laboratory workflows.

The future of (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid looks promising, with ongoing studies exploring its potential in green chemistry and catalysis. As industries shift toward sustainable practices, this compound's role in reducing waste and improving efficiency is under scrutiny. Collaborative efforts between academia and industry are expected to unlock new applications and drive innovation.

In summary, (2-Chloro-3'-(trifluoromethyl)biphenyl-4-yl)-hydroxy-acetic acid (CAS No. 1261477-86-4) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile make it a subject of interest for researchers and manufacturers alike. By staying updated on the latest developments and market trends, stakeholders can leverage this compound's potential to address pressing challenges in health and agriculture.